Cas no 946211-29-6 (5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide)

• Product Name: 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• CAS No: 946211-29-6
• MF: C₁₇H₂₀N₂O₃S₂
• MW: 364.482301712036
• CID: 5513449
• Update Time: 2025-06-15

5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)thiophene-2-sulfonamide
• 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide

• Inchi： 1S/C17H20N2O3S2/c1-3-16(20)19-10-4-5-13-11-14(7-8-15(13)19)18-24(21,22)17-9-6-12(2)23-17/h6-9,11,18H,3-5,10H2,1-2H3
• InChI Key： HBAHGMGJRGQQFC-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)CC)(=O)=O)SC(C)=CC=1

Additional information on 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide

Introduction to 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 946211-29-6)

5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide, identified by the CAS number 946211-29-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The unique structural features of this molecule, including its thiophene and tetrahydroquinoline moieties, contribute to its potential as a bioactive agent.

The chemical structure of 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide incorporates several key functional groups that are known to influence its pharmacological properties. The presence of a thiophene ring and a sulfonamide moiety enhances its solubility and bioavailability, which are critical factors in the development of effective therapeutic agents. Additionally, the tetrahydroquinoline scaffold is well-documented for its role in various pharmacological applications, including anti-inflammatory and anticancer effects.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways associated with diseases such as cancer and inflammation. 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide has been investigated for its potential role in modulating these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. These findings have opened up new avenues for further exploration in the field of medicinal chemistry.

The synthesis of 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The thiophene ring is typically introduced through cyclization reactions, while the sulfonamide group is formed via nucleophilic substitution. The tetrahydroquinoline moiety is synthesized through reduction reactions following the installation of the basic quinoline framework. This synthetic route highlights the complexity and sophistication required in the preparation of such specialized compounds.

One of the most compelling aspects of 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide is its potential therapeutic applications. Current research indicates that this compound may have utility in treating a variety of conditions by interacting with specific biological targets. For instance, studies have suggested that it may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain. Additionally, its ability to modulate receptor activity makes it a promising candidate for further investigation in oncology research.

The pharmacokinetic properties of 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide are also an area of active interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies have shown that this molecule exhibits reasonable bioavailability and metabolic stability under certain conditions. These findings are encouraging for further development and clinical translation.

In conclusion,5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 946211-29-6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it a valuable compound for ongoing research and development efforts aimed at addressing unmet medical needs.